An In-Depth Technical Guide to 6-(2,5-Dihydro-1H-pyrrol-1-yl)pyridine-3-carbaldehyde: Synthesis, Properties, and Applications
An In-Depth Technical Guide to 6-(2,5-Dihydro-1H-pyrrol-1-yl)pyridine-3-carbaldehyde: Synthesis, Properties, and Applications
Executive Summary
In modern medicinal chemistry, the rapid assembly of complex molecular architectures relies heavily on versatile, bifunctional building blocks. 6-(2,5-Dihydro-1H-pyrrol-1-yl)pyridine-3-carbaldehyde (CAS: 1862541-54-5) is a highly specialized heterocyclic intermediate designed for this exact purpose[1]. Featuring an electron-deficient pyridine core, a reactive C3-formyl group, and a lipophilic 3-pyrroline (2,5-dihydro-1H-pyrrole) substituent at the C6 position, this compound serves as a critical linchpin in the synthesis of advanced active pharmaceutical ingredients (APIs), including phosphodiesterase (PDE) inhibitors and sepiapterin reductase inhibitors[2][3].
This technical guide provides a rigorous breakdown of the molecule's physicochemical properties, the mechanistic causality behind its synthesis, and self-validating experimental protocols for its application in drug discovery.
Structural and Physicochemical Profiling
The dual functionality of 6-(2,5-Dihydro-1H-pyrrol-1-yl)pyridine-3-carbaldehyde allows it to undergo orthogonal reactions. The aldehyde group is primed for nucleophilic addition or condensation, while the rigid, unsaturated 3-pyrroline ring provides a unique steric and electronic profile that can favorably influence the pharmacokinetic properties of downstream drug candidates.
Table 1: Physicochemical and Structural Properties
| Property | Value |
| Chemical Name | 6-(2,5-Dihydro-1H-pyrrol-1-yl)pyridine-3-carbaldehyde |
| CAS Registry Number | 1862541-54-5[1] |
| Molecular Formula | C₁₀H₁₀N₂O[1] |
| Molecular Weight | 174.20 g/mol [1] |
| SMILES | O=Cc1ccc(N2CC=CC2)nc1[4] |
| Core Scaffold | Pyridine |
| Key Functional Groups | Formyl (-CHO), 2,5-dihydro-1H-pyrrole (3-pyrroline) |
Mechanistic Rationale for Synthesis
The synthesis of 6-substituted nicotinaldehydes is predominantly achieved via Nucleophilic Aromatic Substitution (SNAr) [2]. The standard electrophilic precursor is 6-chloronicotinaldehyde[5].
Causality of Experimental Choices:
-
Electrophile Activation: The nitrogen atom within the pyridine ring and the highly electron-withdrawing formyl group at the 3-position work synergistically to lower the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic system. This creates a severe electron deficiency at the C6 position, making it highly susceptible to attack by the 3-pyrroline nucleophile[2].
-
Base Selection (K₂CO₃): Potassium carbonate is selected as a mild, heterogeneous base. Its primary role is to scavenge the HCl byproduct generated during the substitution. If the acid is not neutralized, it will protonate the 3-pyrroline, destroying its nucleophilicity and stalling the reaction[5].
-
Solvent Dynamics (DMF): Dimethylformamide (DMF) is a polar aprotic solvent. It effectively solvates the potassium cations but leaves the 3-pyrroline nucleophile unsolvated ("naked"). This drastically lowers the activation energy required to form the critical Meisenheimer intermediate.
Workflow of the SNAr synthesis forming the target building block.
Self-Validating Experimental Protocol: SNAr Synthesis
To ensure reproducibility and high yield, the following protocol incorporates In-Process Controls (IPCs) to create a self-validating workflow[5].
Step 1: Reagent Preparation
-
Flame-dry a round-bottom flask under an inert nitrogen atmosphere.
-
Charge the flask with 6-chloronicotinaldehyde (1.0 equivalent) and dissolve in anhydrous DMF to achieve a 0.5 M concentration.
Step 2: Nucleophile Addition
-
Add finely powdered, anhydrous K₂CO₃ (2.0 equivalents) to the stirring solution.
-
Introduce 3-pyrroline (1.2 equivalents) dropwise at room temperature. Note: The slight stoichiometric excess of the volatile amine ensures complete consumption of the electrophile.
Step 3: Reaction & In-Process Control (IPC)
-
Attach a reflux condenser and heat the reaction mixture to 80–90 °C.
-
Self-Validation Check: After 2 hours, sample the reaction mixture. Perform Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (3:1) mobile phase, or analyze via LC-MS. The reaction is only deemed complete when the UV-active spot corresponding to 6-chloronicotinaldehyde is entirely absent. Do not proceed to workup until this IPC is met.
Step 4: Workup and Purification
-
Cool the mixture to room temperature and quench by pouring over crushed ice.
-
Extract the aqueous layer three times with Ethyl Acetate (EtOAc).
-
Wash the combined organic layers vigorously with a saturated brine solution (3x) to remove residual DMF.
-
Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography to yield the pure aldehyde.
Applications in Targeted Drug Discovery
The strategic placement of the formyl group allows 6-(2,5-Dihydro-1H-pyrrol-1-yl)pyridine-3-carbaldehyde to be rapidly diversified into various pharmacophores[2].
-
Reductive Amination: The aldehyde can be reacted with primary or secondary amines in the presence of sodium triacetoxyborohydride (STAB) to yield benzylic amines. This is a standard tactic for designing kinase inhibitors, where the resulting basic amine interacts with the solvent-exposed region of the ATP-binding pocket.
-
Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malononitrile) yields acrylonitrile derivatives. These motifs are frequently utilized in the development of PDE10 inhibitors, which regulate cAMP/cGMP signaling in the striatum[2].
-
Heterocycle Formation: The aldehyde can undergo condensation to form complex polycyclic systems, such as pyrazoles or pyrimidines, which are key structural features in sepiapterin reductase inhibitors[3][6].
Downstream drug discovery applications and signaling pathway targets.
Analytical Characterization
Post-synthesis validation requires rigorous analytical characterization to confirm the structural integrity of the 3-pyrroline ring and the aldehyde[5].
Table 2: Expected Analytical Data
| Analytical Technique | Expected Signals / Assignments |
| ESI-MS (Positive Mode) | [M+H]⁺ peak at m/z ≈ 175.08 |
| ¹H NMR (400 MHz, CDCl₃) | δ ~9.80 ppm (s, 1H, Aldehyde -CHO)δ ~8.60 ppm (d, 1H, Pyridine C2-H)δ ~7.90 ppm (dd, 1H, Pyridine C4-H)δ ~6.40 ppm (d, 1H, Pyridine C5-H)δ ~5.95 ppm (m, 2H, Pyrroline alkene -CH=CH-)δ ~4.35 ppm (m, 4H, Pyrroline aliphatic -CH₂-) |
| FT-IR (ATR) | ~1690 cm⁻¹ (Strong, C=O stretch of aldehyde)~1600 cm⁻¹ (Medium, C=C/C=N aromatic stretch) |
Sources
- 1. 3-Pyridinecarboxaldehyde, 6-(2,5-dihydro-1H-pyrrol-1-yl)- | 1862541-54-5 [m.chemicalbook.com]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. WO2017059191A1 - Heteroaryl derivatives as sepiapterin reductase inhibitors - Google Patents [patents.google.com]
- 4. 1355195-47-9|4-Methyl-6-(pyrrolidin-1-yl)nicotinaldehyde|BLD Pharm [bldpharm.com]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. CA3038280A1 - Heteroaryl derivatives as sepiapterin reductase inhibitors - Google Patents [patents.google.com]
